Cas no 59950-50-4 (ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate)

ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate structure
59950-50-4 structure
Product Name:ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate
CAS No:59950-50-4
MF:C7H8ClN3O2
MW:201.610320091248
MDL:MFCD22377545
CID:1025920
PubChem ID:12258910
Update Time:2025-08-03

ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-2-chloropyrimidine-4-carboxylate
    • C7H8ClN3O2
    • 4-Pyrimidinecarboxylic acid, 5-amino-2-chloro-, ethyl ester
    • 5-amino-2-chloro-pyrimidine-4-carboxylic acid ethyl ester
    • AK-78272
    • ANW-68534
    • CTK1D8981
    • KB-253579
    • QC-10173
    • BNFCEIMRFKQNND-UHFFFAOYSA-N
    • 8940AB
    • FCH1606368
    • AX8222529
    • 4-Pyrimidinecarboxylicacid,5-amino-2-chloro-,ethylester
    • ethyl 5-amino-2-chloro-pyrimidine-4-carboxylate
    • 59950-50-4
    • SCHEMBL2521639
    • AKOS016006892
    • MFCD22377545
    • DA-04528
    • CS-0042571
    • SY116050
    • DTXSID20482788
    • DS-17304
    • O11802
    • Ethyl5-amino-2-chloropyrimidine-4-carboxylate
    • A923425
    • SB60841
    • MDL: MFCD22377545
    • Inchi: 1S/C7H8ClN3O2/c1-2-13-6(12)5-4(9)3-10-7(8)11-5/h3H,2,9H2,1H3
    • InChI Key: BNFCEIMRFKQNND-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(C(=O)OCC)=N1)N

Computed Properties

  • Exact Mass: 201.0305042g/mol
  • Monoisotopic Mass: 201.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.1
  • XLogP3: 1.6

Experimental Properties

  • Boiling Point: 376.8±22.0°C at 760 mmHg

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